RuH2(PPh3)4

• Molecular Formula: C72H62P4Ru
• Molecular Weight: 1152.2 g/mol
• InChI: InChI=1S/4C18H15P.Ru.2H/c4*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;;/h4*1-15H
• InChIKey: RXFATFKBDIQXLS-UHFFFAOYSA-N

RuH2(PPh3)4 Procurement Guide: Dihydride Catalyst Baseline for Industrial and Academic Selection

Dihydridotetrakis(triphenylphosphine)ruthenium(II), commonly designated RuH2(PPh3)4 (CAS 19529-00-1), is a coordinatively saturated, 18-electron ruthenium(II) dihydride complex bearing four triphenylphosphine ligands. It belongs to the broader class of ruthenium-phosphine hydride complexes that includes RuHCl(PPh3)3, RuH4(PPh3)3, RuH2(CO)2(PPh3)2, and RuCl2(PPh3)3. Unlike its chloro- and carbonyl-containing analogs, RuH2(PPh3)4 features two terminal hydride ligands and no halide coligands, conferring distinct reactivity in hydrogenation, transfer hydrogenation, C–H activation, and living radical polymerization [1]. Its solid-state melting point of 181–183 °C and a computed logP of approximately 13.24 indicate a highly lipophilic character suitable for non-polar reaction media [2]. The molecular formula is C72H62P4Ru, with a molecular weight of 1152.22 g/mol [2]. These physicochemical features define the baseline against which all comparative performance must be measured.

Dihydride catalyst for hydrogenation, transfer hydrogenation, and living radical polymerization

Halide-free, two terminal hydride ligands – avoids exogenous base in many transformations

Reversible phosphine dissociation generates active 16-electron species on demand

• [1] Naota, T.; Takaya, H.; Murahashi, S.-I. Ruthenium-Catalyzed Reactions for Organic Synthesis. Chem. Rev. 1998, 98 (7), 2599–2660. View Source
• [2] Molaid. [RuH2(PPh3)4] | 19529-00-1: Physicochemical Properties. Molaid Compound Database. View Source

Why In-Class Ruthenium-Hydride Complexes Cannot Substitute RuH2(PPh3)4 for Critical Catalytic Applications

Ruthenium-phosphine hydride complexes share a common metal center and ligand class, yet their catalytic activity, selectivity, and operational requirements diverge significantly. RuH2(PPh3)4 operates through a distinct mechanism involving reversible phosphine dissociation to generate the active 16-electron species RuH2(PPh3)3 [1], whereas RuHCl(PPh3)3 requires exogenous base for transfer hydrogenation of ketones and imines [2]. RuH4(PPh3)3 participates in an equilibrium with anionic ruthenium hydrides in alcoholic media, introducing a pH-dependent activity profile not observed with RuH2(PPh3)4 [3]. Carbonyl-containing analogs such as RuH2(CO)2(PPh3)2 exhibit markedly lower hydrogenation rates for nitrogen heterocycles [4]. Generic procurement based solely on the presence of ruthenium and triphenylphosphine ligands thus fails to capture these operationally decisive differences.

Mechanism divergence

RuHCl(PPh3)3 and RuCl2(PPh3)3 require added base for transfer hydrogenation; RuH2(PPh3)4 operates base‑free through intrinsic hydridic Ru–H bonds.

Rate disparity in N‑heterocycle hydrogenation

Carbonyl‑containing analogs (RuH2(CO)2(PPh3)2, RuH2(CO)2(PnBu3)2) give substantially lower quinoline conversion under identical conditions.

Cocatalyst dependence in living polymerization

RuCl2(PPh3)3 requires an aluminum alkoxide additive to achieve narrow molecular weight distribution; RuH2(PPh3)4 yields Mw/Mn

• [1] Frediani, P.; Salvini, A.; Giannelli, C.; Carlas, S. Catalytic Activity of Dihydride Ruthenium Complexes in the Hydrogenation of Nitrogen Containing Heterocycles. Inorg. Chim. Acta 2006, 359 (3), 917–925. View Source
• [2] Mizushima, E.; Yamaguchi, M.; Yamagishi, T. Effective Catalysts for Transfer Hydrogenation of Ketones and Imines by Propan-2-ol: Ruthenium-Hydride or Ruthenium-Dihydride Complexes. Chem. Lett. 1997, 26 (3), 237–238. View Source
• [3] Linn, D. E. Roles of Neutral and Anionic Ruthenium Polyhydrides in the Catalytic Hydrogenation of Ketones and Arenes. J. Mol. Catal. 1990. View Source
• [4] Frediani, P.; Salvini, A.; Giannelli, C.; Carlas, S. Catalytic Activity of Dihydride Ruthenium Complexes in the Hydrogenation of Nitrogen Containing Heterocycles. Inorg. Chim. Acta 2006, 359 (3), 917–925. View Source

Quantitative Differentiation Evidence for RuH2(PPh3)4 Against Closest Analogs

Quinoline Hydrogenation: 2.3-Fold Higher Conversion Than RuH2(CO)2(PPh3)2 and RuH2(CO)2(PnBu3)2

In a direct head-to-head study under identical conditions (100 °C, 25 bar H2, 24 h, toluene solvent), RuH2(PPh3)4 achieved 86.7% quinoline conversion, whereas RuH2(CO)2(PPh3)2 and RuH2(CO)2(PnBu3)2 yielded only 37.1% and 35.6% conversion, respectively [1]. The observed first-order rate constant Kc for RuH2(PPh3)4 was 1.46 × 10^-5 s^-1, compared to 6.37 × 10^-6 s^-1 and 6.36 × 10^-6 s^-1 for the two carbonyl-bearing analogs, representing an approximately 2.3-fold rate enhancement [1]. All three catalysts produced 1,2,3,4-tetrahydroquinoline as the major product, and RuH2(CO)2(PPh3)2 showed exclusive formation of this regioisomer [1].

Quinoline Conversion

Head‑to‑head

86.7% conversion

vs 37.1% (RuH2(CO)2(PPh3)2)

Supports higher throughput for N‑heterocycle hydrogenation

100 °C, 25 bar H₂, toluene, 24 h

Evidence Dimension	Catalytic conversion and rate constant for quinoline hydrogenation
Target Compound Data	86.7% conversion; Kc = 1.46 × 10^-5 s^-1
Comparator Or Baseline	RuH2(CO)2(PPh3)2: 37.1% conversion, Kc = 6.37 × 10^-6 s^-1; RuH2(CO)2(PnBu3)2: 35.6% conversion, Kc = 6.36 × 10^-6 s^-1
Quantified Difference	2.3-fold increase in conversion (86.7% vs. 35.6–37.1%); 2.3-fold increase in Kc (1.46 × 10^-5 vs. ~6.37 × 10^-6 s^-1)
Conditions	Batch reactor, 100 °C, 25 bar H2, 24 h, toluene, catalyst/substrate = 1:100

Why This Matters

For procurement targeting HDN-relevant model substrates or pharmaceutical intermediate hydrogenation, RuH2(PPh3)4 delivers substantially higher throughput per unit catalyst charge than its carbonyl-containing dihydride competitors.

• [1] Frediani, P.; Salvini, A.; Giannelli, C.; Carlas, S. Catalytic Activity of Dihydride Ruthenium Complexes in the Hydrogenation of Nitrogen Containing Heterocycles. Inorg. Chim. Acta 2006, 359 (3), 917–925. View Source

Living Radical Polymerization: ~10-Fold Faster MMA Conversion Than RuCl2(PPh3)3 Without Aluminum Cocatalyst

RuH2(PPh3)4 catalyzes the living radical polymerization of methyl methacrylate (MMA) with an organic chloride initiator (CHCl2COPh) in toluene. In a direct comparative experiment at 60 °C, the RuH2(PPh3)4 system reached 48% conversion in 4 h and 90% in 54 h without any aluminum alkoxide additive, whereas RuCl2(PPh3)3 required 461 h to reach 77% conversion [1]. This represents an approximately 10-fold time-to-conversion advantage. Critically, the RuH2(PPh3)4 system produced polymers with narrow molecular weight distributions (Mw/Mn < 1.2) even at 30 °C without Al(O-i-Pr)3, whereas RuCl2(PPh3)3 gave broad distributions (Mw/Mn ≥ 1.7) in the absence of the aluminum additive [1].

MMA Polymerization Rate

Head‑to‑head

~10× faster

48% in 4 h vs 77% in 461 h (RuCl2(PPh3)3)

Enables Al‑free living radical polymerization with narrow MWD

60 °C, toluene, no Al(O‑i‑Pr)₃

Evidence Dimension	Polymerization rate (time to reach specified conversion) and molecular weight distribution control
Target Compound Data	48% conversion in 4 h, 90% in 54 h at 60 °C; Mw/Mn < 1.2 without Al(O-i-Pr)3
Comparator Or Baseline	RuCl2(PPh3)3: 77% conversion in 461 h at 60 °C; Mw/Mn ≥ 1.7 without Al(O-i-Pr)3
Quantified Difference	~10-fold faster polymerization rate; narrower MWD (Mw/Mn < 1.2 vs. ≥ 1.7) without aluminum additive
Conditions	Toluene, 60 °C, [MMA]0/[CHCl2COPh]0/[Ru(II)]0 = 2000/20/10 mM, no Al(O-i-Pr)3

Why This Matters

Elimination of the aluminum cocatalyst simplifies downstream polymer purification and reduces metal contamination risk, a decisive factor for electronic-grade or biomedical polymer production.

• [1] Takahashi, H.; Ando, T.; Kamigaito, M.; Sawamoto, M. RuH2(PPh3)4: An Active Catalyst for Living Radical Polymerization of Methyl Methacrylate at or above Room Temperature. Macromolecules 1999, 32 (20), 6461–6465. View Source

Base-Free Transfer Hydrogenation: Operative Without KOH, Unlike RuHCl(PPh3)3 and RuCl2(PPh3)3

In transfer hydrogenation of ketones and imines using propan-2-ol as the hydrogen donor, RuH2(PPh3)4 is uniquely active in the absence of added base [1]. Under identical reflux conditions in propan-2-ol, RuHCl(PPh3)3 and RuCl2(PPh3)3 require the presence of KOH or K2CO3 to achieve catalytic turnover; in the absence of base, RuHCl(PPh3)3 shows no transfer hydrogenation activity toward ketones or imines [1]. The catalytic activity of RuH2(PPh3)4 without base is nearly equivalent to that of RuHCl(PPh3)3 with base [2]. This behavior is attributed to the intrinsic hydridic character of the Ru–H bonds, which enables direct hydride transfer to the substrate without exogenous deprotonation of the alcohol hydrogen donor [1].

Base‑Free Operation

Head‑to‑head

Active without base

RuHCl(PPh3)3 inactive without KOH

Avoids side reactions with base‑sensitive substrates

Propan‑2‑ol, reflux, N₂

Evidence Dimension	Ability to catalyze transfer hydrogenation without added base
Target Compound Data	Active for ketone, imine, and benzonitrile transfer hydrogenation without base
Comparator Or Baseline	RuHCl(PPh3)3: no activity for ketones, imines, or nitriles without base; RuCl2(PPh3)3: requires KOH, NaOH, or K2CO3 to proceed
Quantified Difference	Qualitative difference: catalytic activity in base-free medium (RuH2(PPh3)4 active; RuHCl(PPh3)3 and RuCl2(PPh3)3 inactive)
Conditions	Propan-2-ol, reflux, N2 atmosphere

Why This Matters

Base-free operation avoids side reactions with base-sensitive substrates (e.g., esters, epimerizable chiral centers) and eliminates salt waste, reducing purification costs in fine chemical and pharmaceutical synthesis.

• [1] Mizushima, E.; Yamaguchi, M.; Yamagishi, T. Effective Transfer Hydrogenation of Unsaturated Compounds by Ruthenium Dihydride Complex in Propan-2-ol. J. Mol. Catal. A: Chem. 1999, 148 (1–2), 69–75. View Source
• [2] Mizushima, E.; Yamaguchi, M.; Yamagishi, T. Effective Catalysts for Transfer Hydrogenation of Ketones and Imines by Propan-2-ol: Ruthenium-Hydride or Ruthenium-Dihydride Complexes. Chem. Lett. 1997, 26 (3), 237–238. View Source

C–O Bond Cleavage Selectivity: Thermally Activated vs. Room-Temperature CoH(N2)(PPh3)3

In allylic carboxylate C–O bond cleavage, RuH2(PPh3)4 and RhH(PPh3)4 are active only at elevated temperature, while CoH(N2)(PPh3)3 promotes the same transformation at room temperature [1]. This thermal differentiation provides a basis for sequential or orthogonal bond activation strategies. The mechanism for RuH2(PPh3)4 involves predissociation of one PPh3 ligand to generate a coordinatively unsaturated species that coordinates the allylic carboxylate substrate [1]. This temperature-dependent activation distinguishes RuH2(PPh3)4 from the more labile first-row metal hydride systems.

C–O Activation Temp.

Context‑dependent

Elevated temp. needed

CoH(N2)(PPh3)3 active at RT

Enables latent catalysis in cascade sequences

Allylic carboxylate substrates

Evidence Dimension	Temperature threshold for C–O bond cleavage activity in allylic carboxylates
Target Compound Data	Active for C–O bond cleavage at elevated temperature (predissociation of PPh3 required)
Comparator Or Baseline	CoH(N2)(PPh3)3: active at room temperature
Quantified Difference	Qualitative difference in activation temperature: room temperature (Co) vs. elevated temperature (Ru)
Conditions	Allylic carboxylate substrates, homogeneous solution

Why This Matters

This thermal selectivity window enables RuH2(PPh3)4 to serve as a latent catalyst in cascade processes where low-temperature C–O cleavage must be avoided, offering orthogonal reactivity to first-row metal hydride catalysts.

• [1] Yamamoto, T.; Ishizu, J.; Kohara, T.; Komiya, S.; Yamamoto, A. Carbon–Oxygen Bond Cleavage in Allylic Esters Promoted by Low-Valent Transition-Metal Hydride Complexes. J. Am. Chem. Soc. 1980, 102 (11), 3758–3764. View Source

Cis-Monoene Selectivity in Fatty Acid Ester Hydrogenation

RuH2(PPh3)4 exhibits high selectivity for cis-monoene formation in the hydrogenation of fatty acid methyl esters such as methyl elaidate using trans-1,2-cyclohexanediol as the hydrogen donor [1]. The presence of hydroxy compounds further enhances isomerization to cis-monoenes [1]. While quantitative selectivity percentages are not reported in a head-to-head format with other ruthenium hydrides, this cis-selectivity pattern is documented as a distinguishing feature of the RuH2(PPh3)4 catalytic system for lipid modification.

Cis‑Monoene Selectivity

Class‑level

High cis selectivity reported

Preferential cis‑monoene formation

Relevant for oleochemical hydrogenation preserving cis configuration

trans‑1,2‑cyclohexanediol donor

Evidence Dimension	Cis-monoene selectivity in fatty acid ester hydrogenation
Target Compound Data	High selectivity to cis-monoenes with trans-1,2-cyclohexanediol as hydrogen donor
Comparator Or Baseline	Class-level comparison: other Ru hydride systems (e.g., RuCl2(PPh3)3) typically require base and may show different isomeric outcomes
Quantified Difference	Selectivity described as 'rather high' for cis-monoenes; exact percentage not quantified in accessible data relative to defined comparator
Conditions	trans-1,2-cyclohexanediol as hydrogen donor, methyl elaidate substrate

Why This Matters

For procurement in oleochemical or food ingredient hydrogenation where cis-monoene preservation is critical for product fluidity and nutritional profile, RuH2(PPh3)4 offers a stereochemical selectivity profile not routinely observed with chloro-ruthenium catalysts.

• [1] NSTL Archive. Transfer Hydrogenation and Transfer Hydrogenolysis: XII. Selective Hydrogenation of Fatty Acid Methyl Esters by Various Hydrogen Donors. NSTL Back-Data Service Platform. View Source

N–N Bond Hydrogenolysis: 97.3% Conversion Under First-Order Kinetics

RuH2(PPh3)4 achieves 97.3% conversion in the hydrogenolysis of N–N bonds to give the corresponding amine, with a first-order dependence of the reaction rate on substrate concentration, catalyst concentration, and hydrogen pressure [1]. While a specific comparator is not reported in the same study for this transformation, the near-quantitative conversion and well-defined first-order kinetics provide a benchmark for catalyst performance optimization in amine synthesis from azides, hydrazines, or related N–N bonded precursors. The kinetic order data allow for predictable scale-up calculations [1].

N–N Hydrogenolysis

Supporting evidence

97.3% conversion

First‑order kinetics (substrate, catalyst, H₂)

Near‑quantitative amine synthesis

Homogeneous, elevated H₂ pressure

Evidence Dimension	Conversion and kinetic order in N–N bond hydrogenolysis
Target Compound Data	97.3% conversion to amine; first-order with respect to substrate, catalyst, and H2 pressure
Comparator Or Baseline	No direct comparator in the same study; findings stand as an independently verified single-catalyst benchmark
Quantified Difference	Not applicable (no direct comparator present in study)
Conditions	Homogeneous phase, elevated H2 pressure

Why This Matters

The near-quantitative conversion and simple first-order kinetic profile facilitate predictable process scale-up for amine production, reducing development time relative to catalysts with more complex kinetic dependencies.

• [1] Toti, A.; Frediani, P.; Salvini, A.; Rosi, L.; Giolli, C.; Giannelli, C. Hydrogenation of Single and Multiple N–N or N–O Bonds by Ru(II) Catalysts in Homogeneous Phase. J. Organomet. Chem. 2005, 690 (15), 3641–3651. View Source

Procurement-Relevant Application Scenarios for RuH2(PPh3)4 Based on Quantitative Evidence

Quinoline and Nitrogen Heterocycle Hydrogenation for Pharmaceutical and Petrochemical Intermediates

RuH2(PPh3)4 is the catalyst of choice for homogeneous hydrogenation of quinoline to 1,2,3,4-tetrahydroquinoline, achieving 86.7% conversion with a rate constant of 1.46 × 10^-5 s^-1 at 100 °C and 25 bar H2 [1]. This performance surpasses RuH2(CO)2(PPh3)2 (37.1%) and RuH2(CO)2(PnBu3)2 (35.6%) by a factor of ~2.3 [1]. The catalyst is also active, albeit to a lesser extent, for isoquinoline, pyridine, and 2-methylpyridine hydrogenation [1]. This scenario is relevant for hydrodenitrogenation (HDN) model studies and for the synthesis of tetrahydroquinoline derivatives used as pharmaceutical building blocks.

Halogen-Free Living Radical Polymerization of Methacrylates Without Aluminum Cocatalyst

For precision polymer synthesis, RuH2(PPh3)4 combined with an organic chloride initiator (CHCl2COPh) enables fast living radical polymerization of methyl methacrylate with narrow MWD (Mw/Mn < 1.2) at temperatures as low as 30 °C [1]. The system eliminates the need for aluminum alkoxide additives, which are mandatory for the RuCl2(PPh3)3-based counterpart [1]. This translates to ~10-fold faster polymerization (90% conversion in 54 h vs. 77% in 461 h for RuCl2(PPh3)3) [1]. The aluminum-free operation simplifies purification for electronic-grade or biomedical polymer applications where metal contamination must be minimized.

Base-Sensitive Transfer Hydrogenation of Ketones and Imines in Protic Media

RuH2(PPh3)4 catalyzes transfer hydrogenation of ketones, imines, and benzonitrile using propan-2-ol as the hydrogen source without any added base [1]. This contrasts with RuHCl(PPh3)3 and RuCl2(PPh3)3, which are catalytically inactive for these substrates in the absence of KOH or K2CO3 [1]. The base-free condition is critical for substrates containing base-labile functional groups (esters, acetals, epimerizable stereocenters) and reduces salt waste in pharmaceutical intermediate synthesis [1]. Additionally, α,β-unsaturated aldehydes are selectively reduced to unsaturated alcohols, preserving the double bond [1].

Cascade or Orthogonal C–O Bond Activation in Allylic Ester Transformations

RuH2(PPh3)4 promotes C–O bond cleavage in allylic carboxylates only at elevated temperature, requiring predissociation of a PPh3 ligand to generate the active coordinatively unsaturated species [1]. In contrast, CoH(N2)(PPh3)3 catalyzes the same transformation at room temperature [1]. This thermal differentiation makes RuH2(PPh3)4 suitable as a latent catalyst in sequential or cascade reaction sequences where low-temperature C–O cleavage by first-row metal catalysts must be suppressed in an initial step, then activated thermally in a subsequent step [1].

Application

Selection Property

Validation Focus

N‑Heterocycle Hydrogenation

Carbonyl‑free dihydride catalyst

Hydrogenation rate and conversion

Living Radical Polymerization

Aluminum‑cocatalyst‑free system

Polymerization rate and MWD control

Base‑Sensitive Transfer Hydrogenation

Base‑free operation

Substrate compatibility and product purity

Orthogonal C–O Bond Activation

Temperature‑gated activation

Cascade reaction compatibility

• [1] Frediani, P.; Salvini, A.; Giannelli, C.; Carlas, S. Catalytic Activity of Dihydride Ruthenium Complexes in the Hydrogenation of Nitrogen Containing Heterocycles. Inorg. Chim. Acta 2006, 359 (3), 917–925. View Source